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Compound of Interest

4'-Methoxy-[1,1'-biphenyl]-4-
Compound Name:
carbonitrile

cat. No.: B1360019

An In-depth Technical Guide to 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile

Introduction

4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile is a bi-functional organic compound that has
garnered significant interest within the scientific community. Its unique structure, featuring a
biphenyl core functionalized with a methoxy group and a nitrile group at opposite ends, imparts
a distinct set of physicochemical properties. This guide serves as a comprehensive technical
resource for researchers, chemists, and professionals in drug development, providing in-depth
information on its molecular attributes, synthesis, characterization, applications, and safe
handling. The insights provided herein are grounded in established scientific literature and aim
to facilitate a deeper understanding of this versatile chemical entity.

Core Molecular Attributes

A precise understanding of the fundamental molecular characteristics of 4'-Methoxy-[1,1'-
biphenyl]-4-carbonitrile is essential for its application in research and synthesis.

Chemical Identity

The compound is known by several names in chemical literature and databases, which can be
crucial for exhaustive literature searches.

o Common Name: 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile
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» Synonyms: 4-Cyano-4'-methoxybiphenyl, 4-(4-methoxyphenyl)benzonitrile, 4'-Methoxy-4-
cyanobiphenyl[1][2]

« CAS Number: 58743-77-4[2][3]

o |[UPAC Name: 4-(4-methoxyphenyl)benzonitrile[1][2]

Molecular Formula and Weight

The elemental composition and mass are defining characteristics of the molecule.
e Molecular Formula: C14aH1:NOJ[1][2][3][4][5]

e Molecular Weight: 209.24 g/mol [2][3][5]

e Exact Mass: 209.084064 g/mol [2][4]

Structural Information

The spatial arrangement of atoms and functional groups dictates the molecule's reactivity and
physical properties. The structure consists of two phenyl rings linked together. One ring is
substituted with a nitrile (-C=N) group at the 4-position, and the other is substituted with a
methoxy (-OCHSs) group at the 4'-position.

Caption: 2D Structure of 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile.

Physicochemical Properties

The physical and chemical properties determine the compound's behavior in various solvents
and its suitability for specific applications. It typically appears as a white crystalline solid.[6]
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Property Value Source
Melting Point 93-95 °C [7]
Boiling Point ~380 °C (Predicted) [6]
Polar Surface Area 33.02 A2 [1]

N Soluble in organic solvents like
Solubility ] ) [6]
ethanol and dimethyl sulfoxide.

LogP 3.11 (Predicted) [1]

Refractive Index 1.599 (Predicted) [1]

Synthesis and Characterization

The reliable synthesis and rigorous characterization of 4'-Methoxy-[1,1'-biphenyl]-4-
carbonitrile are paramount for its use in research and development.

Synthetic Pathway: Suzuki Cross-Coupling

A prevalent and efficient method for synthesizing biphenyl compounds is the palladium-
catalyzed Suzuki cross-coupling reaction. This reaction forms a carbon-carbon bond between
an aryl halide and an arylboronic acid. For the synthesis of 4'-Methoxy-[1,1'-biphenyl]-4-
carbonitrile, this typically involves the reaction of (4-cyanophenyl)boronic acid with 4-
bromoanisole or 4-iodoanisole.

Caption: Workflow for Suzuki Cross-Coupling Synthesis.

Experimental Protocol: Suzuki Coupling Synthesis

The following is a generalized protocol based on procedures found in the literature for Suzuki
cross-coupling reactions.[8]

e Reactor Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add (4-cyanophenyl)boronic acid (1.5 equivalents), a palladium catalyst (e.qg.,
Tetrakis(triphenylphosphine)palladium(0), 0.05 equivalents), and a base (e.g., potassium
carbonate, 2.0 equivalents).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.rsc.org/suppdata/ob/c2/c2ob26463c/c2ob26463c.pdf
https://chembk.com/en/chem/4-Methoxy-4'-cyanobiphenyl
https://wap.guidechem.com/encyclopedia/4-methoxy-1-1-biphenyl-4-carbo-dic420972.html
https://chembk.com/en/chem/4-Methoxy-4'-cyanobiphenyl
https://wap.guidechem.com/encyclopedia/4-methoxy-1-1-biphenyl-4-carbo-dic420972.html
https://wap.guidechem.com/encyclopedia/4-methoxy-1-1-biphenyl-4-carbo-dic420972.html
https://www.benchchem.com/product/b1360019?utm_src=pdf-body
https://www.benchchem.com/product/b1360019?utm_src=pdf-body
https://www.benchchem.com/product/b1360019?utm_src=pdf-body
https://www.benchchem.com/product/b1360019?utm_src=pdf-body
https://www.rsc.org/suppdata/c9/cc/c9cc01817d/c9cc01817d1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Solvent Addition: Add a suitable solvent system, such as a mixture of toluene and water
(e.g., 4:1 ratio), to the flask.

» Reactant Addition: Add 4-bromoanisole (1.0 equivalent) to the reaction mixture.

 Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 10-15
minutes to remove oxygen, which can deactivate the catalyst.

e Reaction: Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring. Monitor the
reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
The reaction is typically complete within 5-24 hours.

o Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent like ethyl acetate and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent under reduced pressure. The crude product is then purified, typically by column
chromatography on silica gel or recrystallization, to yield the pure 4'-Methoxy-[1,1'-
biphenyl]-4-carbonitrile.

Spectroscopic Analysis

Confirmation of the synthesized product's identity and purity is achieved through various
spectroscopic methods.

e 1H NMR (Proton Nuclear Magnetic Resonance): The spectrum provides information about
the hydrogen atoms in the molecule. Expected signals would include doublets in the
aromatic region (around 7.0-7.7 ppm) corresponding to the protons on the two phenyl rings,
and a singlet around 3.8 ppm for the three protons of the methoxy group.[7]

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique identifies the different
carbon environments. The spectrum would show distinct signals for the aromatic carbons,
the nitrile carbon (typically downfield), and the methoxy carbon (around 55 ppm).[4][8]

e Mass Spectrometry (MS): This analysis confirms the molecular weight of the compound. The
exact mass measurement should correspond to the calculated value of 209.084 Da.[2][4]
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Applications in Research and Development

The unique arrangement of functional groups in 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile
makes it a valuable intermediate in several high-technology and pharmaceutical fields.

Chemical Intermediate

The compound serves as a crucial building block in organic synthesis.[6] The nitrile and
methoxy groups can be chemically modified to introduce other functionalities, making it a
versatile precursor for more complex molecules. It is particularly relevant in the synthesis of
liquid crystals and materials for organic light-emitting diodes (OLEDSs), where the rigid biphenyl
core and polar functional groups are advantageous.

Relevance in Medicinal Chemistry

The biphenyl scaffold is a common structural motif in many approved drugs. The methoxy
group is also prevalent in drug molecules, where it can improve metabolic stability, enhance
binding to target proteins, and favorably modify physicochemical properties like solubility and
cell permeability.[9] While 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile itself is not typically a
final drug product, it serves as a key intermediate in the synthesis of active pharmaceutical
ingredients (APIs).[6][10] Its structure is found within a broad category of 4-methoxyphenyl
compounds that includes numerous biologically active molecules.[11]

Safety and Handling

Adherence to proper safety protocols is crucial when working with any chemical compound.

o General Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or vapors.
Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat.[12][13][14]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][15]
e First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention if irritation persists.[12]
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o Skin Contact: Wash off with soap and plenty of water. Get medical advice if skin irritation
occurs.[12]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[16]

Conclusion

4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile is a well-defined chemical compound with a
molecular weight of 209.24 g/mol . Its synthesis is reliably achieved through established
methods like the Suzuki cross-coupling, and its structure is confirmed by standard
spectroscopic techniques. The compound's utility as a chemical intermediate in materials
science and, most notably, in the synthesis of complex molecules for drug discovery,
underscores its importance to the scientific research community. Proper handling and storage
are essential to ensure safety in the laboratory. This guide provides a foundational technical
overview to support the work of researchers and developers utilizing this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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